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Compound of Interest

Compound Name: alpha-D-glucose-13C2-1

Cat. No.: B13837878 Get Quote

An In-depth Technical Guide on the Safety of Alpha-D-glucose-13C2-1

Disclaimer: A specific Safety Data Sheet (SDS) for alpha-D-glucose-13C2-1 was not located

during the search. The following guide is a comprehensive summary of safety information

compiled from the SDS of closely related, isotopically labeled and unlabeled glucose

compounds. Researchers, scientists, and drug development professionals should use this

information as a guide and handle alpha-D-glucose-13C2-1 with the appropriate precautions

for a fine chemical. It is recommended to obtain the specific SDS from the supplier before

handling the product.

Introduction
Alpha-D-glucose-13C2-1 is a stable isotope-labeled form of alpha-D-glucose, an endogenous

metabolite.[1][2] Stable isotope-labeled compounds, such as those containing Carbon-13, are

not radioactive and are generally managed in the same way as their unlabeled counterparts.[3]

This guide provides a detailed overview of the safety, handling, and disposal of alpha-D-
glucose-13C2-1, based on available data for similar compounds.

Hazard Identification and Classification
Based on the available Safety Data Sheets for D-glucose and its isotopically labeled analogs,

the substance is generally not classified as hazardous according to the Globally Harmonized

System (GHS).[4] However, some suppliers of D-(+)-Glucose-13C6 have classified it as

harmful if swallowed, in contact with skin, or if inhaled.[5] Given this variation, it is prudent to

handle alpha-D-glucose-13C2-1 with care.
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Summary of Hazard Statements for Related Compounds:

Hazard Statement Compound Source

Not a hazardous substance or

mixture
α-D-Glucose Sigma-Aldrich

Harmful if swallowed, in

contact with skin or if inhaled
D-(+)-Glucose-13C6 Cayman Chemical[5]

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

alpha-D-glucose (hydrate) MedChemExpress[6]

Physical and Chemical Properties
The following table summarizes the physical and chemical properties of D-glucose, which are

expected to be very similar for its isotopically labeled forms.

Property Data Source

Molecular Formula C6H12O6 Fisher Scientific[7]

Molecular Weight 180.16 g/mol West Liberty University[8]

Appearance White solid powder Thermo Fisher Scientific[9]

Odor Odorless Fisher Scientific[10]

Melting Point/Range 153 - 156 °C Sigma-Aldrich

Solubility Soluble in water Thermo Fisher Scientific[9]

Flash Point Not applicable Cayman Chemical[4]

Autoignition Temperature Not available West Liberty University[8]

Explosion Limits Not determined Cayman Chemical[4]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of the

compound and ensuring laboratory safety.

Handling
Ventilation: Use with adequate ventilation to keep airborne concentrations low.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[8]

Skin Protection: Wear appropriate gloves and protective clothing to prevent skin exposure.

[8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[8][11]

Hygiene: Avoid contact with eyes, skin, and clothing.[8] Do not ingest or inhale.[8] Wash

hands thoroughly after handling.[7]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[10]

Container: Keep container tightly closed.[10]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and halogenated agents.

[10]

First-Aid Measures
The following first-aid measures are recommended based on information for related glucose

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://isotope.com/product/attachment/PEB-CN-1L/D-GLUCOSE%20%28U-13C6%2C%2099%25%29%20-%20CLM-1396%20-%20V.4.5%20-%20US%20-%20English%20US.pdf
https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://westliberty.edu/health-and-safety/files/2012/08/alpha-D-Glucose_anhydrous.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10032070&productDescription%3Dalpha-D%28%2B%29-Glucose%2C+99+%25%2C+1kg%2C+anhydrous&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC170080010&productDescription=D-%28%2B%29-GLUCOSE%2C+ANHYDROUS+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170080010&productDescription=D-%28%2B%29-GLUCOSE%2C+ANHYDROUS+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170080010&productDescription=D-%28%2B%29-GLUCOSE%2C+ANHYDROUS+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13837878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure Source

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention if cough or

other symptoms appear.

West Liberty University[8]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if irritation develops or persists.

West Liberty University[8]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Thermo Fisher Scientific[9]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

Do not induce vomiting.

Thermo Fisher Scientific[9],

West Liberty University[8]

Disposal Considerations
Since alpha-D-glucose-13C2-1 is labeled with stable isotopes, it is not radioactive and does

not require specialized radioactive waste disposal protocols.[3] The disposal should follow

procedures for non-hazardous chemical waste, unless mixed with other hazardous materials.[3]

Disposal Workflow:
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Waste Management Process

1. Waste Identification
Identify waste containing
alpha-D-glucose-13C2-1

2. Segregation
Segregate from radioactive and

general laboratory trash

Segregate

3. Packaging
Place in a labeled, sealed container

Package

4. Disposal
Dispose through a licensed

chemical waste vendor

Dispose

Important Note
Do NOT pour down the drain or

dispose in regular trash

Safe Handling Workflow

Start

Preparation
- Review SDS

- Wear appropriate PPE
- Ensure proper ventilation

Begin
Handling

- Weigh/transfer in a ventilated enclosure
- Avoid dust generation

- Minimize contact

Proceed Cleanup
- Clean work area

- Decontaminate equipment

After Use Storage
- Store in a tightly sealed container

- Place in a cool, dry location

Store EndComplete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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